Cas no 74877-09-1 (1-(4-Bromophenyl)propan-1-amine)

• Product Name: 1-(4-Bromophenyl)propan-1-amine
• CAS No: 74877-09-1
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD06655172
• CID: 858887
• PubChem ID: 3432895
• Update Time: 2025-09-26

1-(4-Bromophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)propan-1-amine
• (1R)-1-(4-bromophenyl)propan-1-aminium
• (1S)-1-(4-bromophenyl)propan-1-aminium
• alpha-Ethyl-4-bromobenzylamine
• 1643AC
• AK116183
• Z90662172
• ZCA87709
• MFCD06655172
• DS-4547
• SB78781
• AKOS000117594
• 74877-09-1
• SCHEMBL188375
• AKOS016843882
• SB79144
• CS-0197409
• DTXSID80392430
• EN300-10878
• AB90890
• I11206
• benzene, 1-(1-aminopropyl)-4-bromo-

• MDL： MFCD06655172
• Inchi： 1S/C9H12BrN/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9H,2,11H2,1H3
• InChI Key： WKPWFAZJGVXPCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC)N

Computed Properties

• Exact Mass: 213.01536
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 117-119 °C
• Boiling Point: 322.5±37.0 °C at 760 mmHg
• Flash Point: 148.8±26.5 °C
• PSA: 26.02
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Bromophenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)